Cas no 2679805-83-3 (rac-benzyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate)

• Product Name: rac-benzyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate
• CAS No: 2679805-83-3
• MF: C₁₇H₁₆BrNO₂
• MW: 346.218443870544
• CID: 5619521
• PubChem ID: 165933690
• Update Time: 2025-05-21

rac-benzyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• rac-benzyl N-[(1R,2S)-2-(4-bromophenyl)cyclopropyl]carbamate
• 2679805-83-3
• EN300-28297930
• rac-benzyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate

• Inchi： 1S/C17H16BrNO2/c18-14-8-6-13(7-9-14)15-10-16(15)19-17(20)21-11-12-4-2-1-3-5-12/h1-9,15-16H,10-11H2,(H,19,20)/t15-,16+/m0/s1
• InChI Key： PQUPENCJSZOCSJ-JKSUJKDBSA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H]1C[C@H]1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 345.03644g/mol
• Monoisotopic Mass: 345.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-benzyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate

Rac-Benzyl N-(1R,2S)-2-(4-Bromophenyl)cyclopropylcarbamate: A Comprehensive Overview

The compound with CAS No. 2679805-83-3, known as rac-benzyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropane ring substituted with a bromophenyl group and a benzyl carbamate moiety. The stereochemistry of the compound, specifically the (1R,2S) configuration, plays a crucial role in its biological activity and potential applications.

Recent studies have highlighted the importance of rac-benzyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for synthesizing bioactive molecules with anti-inflammatory and antitumor properties. The cyclopropane ring, a three-membered carbon ring, is known for its strain energy, which can be harnessed to induce specific reactivity in chemical reactions. This makes the compound an attractive candidate for use in medicinal chemistry.

In terms of synthesis, rac-benzyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate is typically prepared through a multi-step process involving the coupling of bromophenyl derivatives with cyclopropane precursors. The stereochemistry of the product is carefully controlled to ensure high enantiomeric purity, which is essential for its intended applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to analyze the compound's structure and confirm its stereochemical integrity.

One of the most promising areas of research involving this compound is its role in drug discovery. Scientists have investigated its ability to modulate enzyme activity and interact with cellular pathways involved in inflammation and cancer progression. For instance, studies have shown that derivatives of rac-benzyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate can inhibit key enzymes such as cyclooxygenase-2 (COX-2), which is associated with inflammatory processes. These findings suggest that the compound could serve as a lead molecule for developing new anti-inflammatory drugs.

Moreover, the compound's unique structure has also been exploited in the design of novel agrochemicals. Its ability to interact with specific receptors in plants has led to investigations into its potential as a herbicide or fungicide. Field trials have demonstrated that certain derivatives exhibit potent activity against agricultural pests and pathogens without causing significant harm to non-target organisms. This highlights the versatility of rac-benzyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate across multiple application domains.

Another area of interest is the compound's role in chemical synthesis as an intermediate for constructing complex molecules. Its reactivity under various conditions makes it an invaluable tool for organic chemists aiming to build intricate architectures. For example, researchers have utilized it as a building block for synthesizing macrocyclic compounds and polycyclic frameworks with potential applications in materials science.

Looking ahead, ongoing research continues to uncover new insights into the properties and applications of rac-benzyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical settings. Additionally, advancements in computational chemistry are enabling more precise predictions of the compound's behavior in different biological systems, further enhancing its utility in drug design.

In conclusion, rac-benzyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate (CAS No. 2679805-83-3) stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and reactivity make it an invaluable asset in both academic research and industrial development. As research progresses, this compound is poised to contribute significantly to the advancement of medicine and agriculture.